Cas no 1797696-17-3 (1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide)

• Product Name: 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide
• CAS No: 1797696-17-3
• MF: C₁₉H₁₉N₉O
• MW: 389.413861513138
• CID: 5938235
• PubChem ID: 71810877
• Update Time: 2025-06-12

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6456-0587
• N-(1H-1,3-benzodiazol-2-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• N-(1H-benzimidazol-2-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide
• AKOS024569084
• 1797696-17-3

• Inchi： 1S/C19H19N9O/c29-18(26-19-24-14-5-1-2-6-15(14)25-19)13-4-3-7-27(9-13)16-8-17(22-11-21-16)28-12-20-10-23-28/h1-2,5-6,8,10-13H,3-4,7,9H2,(H2,24,25,26,29)
• InChI Key： QXHDVANMPVJBIJ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)CCC1)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 389.17125626g/mol
• Monoisotopic Mass: 389.17125626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide

Introduction to 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide (CAS No. 1797696-17-3)

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide (CAS No. 1797696-17-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their therapeutic applications. The presence of multiple nitrogen-containing rings, including 1H-benzo[d]imidazole, 1H-1,2,4-triazole, and pyrimidine, contributes to its complex chemical profile and makes it a promising candidate for further investigation.

The molecular structure of 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide is characterized by a piperidine core linked to a benzo[d]imidazole moiety at the nitrogen position and a pyrimidine ring substituted with a triazole group. This arrangement creates a multifunctional scaffold that can interact with various biological targets. The compound’s ability to engage with multiple receptors or enzymes makes it an attractive subject for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1H-benzo[d]imidazol-2-yl)piperidine-3-carboxamide suggest that it may possess the ability to interact with key proteins involved in these pathways. For instance, the benzo[d]imidazole moiety is known to exhibit binding affinity for certain protein targets, while the triazole and pyrimidine groups can enhance the compound’s solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease progression. Enzymes such as kinases and phosphodiesterases are frequently targeted in drug development due to their involvement in various cellular processes. The unique scaffold of 1-(6-(1H-1,2,4-triazol-1-yloxy)pyrimidin-pyrimidine) (CAS No. 1797696)-17 allows for precise tuning of its interactions with these enzymes through structural modifications. This flexibility makes it a valuable tool for medicinal chemists seeking to develop highly selective inhibitors.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit favorable pharmacokinetic properties and can be designed to target specific biological mechanisms. The combination of benzo[d]imidazole, triazole, and pyrimidine moieties in (CAS No. 1797696)-17 creates a rich chemical space for exploration. Researchers have been exploring derivatives of this compound to identify more potent and selective analogs with improved pharmacological profiles.

The synthesis of (CAS No. 1797696)-17 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as the pyrimidine-triazole conjugate and the benzo[d]imidazole-piperidine derivative. These intermediates are then coupled together using established coupling techniques like Buchwald-Hartwig coupling or palladium-catalyzed reactions. The final product is purified through techniques such as column chromatography or recrystallization to obtain the desired compound in high quality.

In terms of biological activity, preliminary studies on (CAS No. 1797696)-17 have shown promising results in vitro. The compound has demonstrated inhibitory activity against several enzymes associated with cancer cell proliferation and survival. For example, it has been found to inhibit kinases that are overexpressed in certain tumor types, leading to reduced cell growth and increased apoptosis. These findings suggest that this compound may have therapeutic potential as an anticancer agent.

Furthermore, the compound’s ability to cross the blood-brain barrier has been investigated in preclinical models. This property is crucial for drugs targeting neurological disorders such as Alzheimer’s disease or Parkinson’s disease. Studies have shown that modifications to the molecular structure can enhance blood-brain barrier penetration without compromising efficacy. This opens up new avenues for developing treatments for central nervous system disorders using derivatives of this scaffold.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict binding interactions with biological targets. These studies help researchers identify optimal modifications to improve potency and selectivity. For (CAS No. 1797696)-17, computational analysis has revealed potential binding sites on target enzymes that can be exploited through structural optimization.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic compounds like (CAS No.). The versatility of these molecules allows for the design of drugs with tailored pharmacological properties suitable for treating a wide range of diseases. As our understanding of biological pathways improves, so does our ability to design molecules that can modulate these pathways effectively.

In conclusion,(CAS No.) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities.* Further research is warranted to fully elucidate its therapeutic potential.* With continued investigation,* this compound* may* contribute* significantly*to*the development*of novel treatments*for various diseases.